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Compound of Interest

Compound Name: Isopropyl 6-isopropylnicotinate

Cat. No.: B12094401 Get Quote

An In-depth Technical Guide to Isopropyl Nicotinate

Abstract
This technical guide provides a comprehensive overview of Isopropyl nicotinate, a significant

nicotinic acid ester. The document details its chemical identity, physicochemical properties, and

spectral data. It includes a detailed experimental protocol for its synthesis and purification.

Furthermore, this guide elucidates the primary signaling pathway associated with its

vasodilatory effects, visualized through a detailed diagram. This whitepaper is intended for

researchers, scientists, and professionals in drug development, offering a thorough resource

for understanding and utilizing Isopropyl nicotinate in a research and development context.

Introduction
Isopropyl nicotinate, an ester of nicotinic acid (Vitamin B3), is a compound of interest in various

fields, including pharmaceuticals and cosmetics, primarily for its vasodilatory properties. It

functions as a prodrug, readily hydrolyzed to nicotinic acid, which then exerts its biological

effects.

It is important to clarify a potential point of confusion in nomenclature. The user's query

referenced "Isopropyl 6-isopropylnicotinate." Based on extensive database searches, this

appears to be a misnomer. The correct and commonly recognized compound is Isopropyl

nicotinate, which is the isopropyl ester of pyridine-3-carboxylic acid. This guide will focus on the

correctly identified compound, Isopropyl nicotinate.
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Chemical Identification
A clear identification of Isopropyl nicotinate is crucial for any scientific endeavor. The following

table summarizes its key identifiers.

Identifier Value

CAS Number 553-60-6[1]

IUPAC Name propan-2-yl pyridine-3-carboxylate[1]

Synonyms

Nicotinic acid, isopropyl ester; 3-

Pyridinecarboxylic acid, 1-methylethyl ester;

Isopropyl 3-pyridylcarboxylate

Molecular Formula C₉H₁₁NO₂[1]

Molecular Weight 165.19 g/mol [1]

Physicochemical and Spectral Data
The physicochemical and spectral properties of Isopropyl nicotinate are summarized below,

providing essential data for its handling, characterization, and application.

Physicochemical Properties
Property Value Source

Appearance Liquid -

Boiling Point 227.1 °C at 760 mmHg Alfa Chemistry

Density 1.073 g/cm³ Alfa Chemistry

logP (Octanol-Water Partition

Coefficient)
1.6 PubChem

Water Solubility log10WS: -2.43 mol/L Cheméo

Spectral Data
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Spectrum Type Key Data Source

¹H NMR Data available PubChem[1]

¹³C NMR Data available PubChem[1]

Infrared (IR) Data available NIST WebBook

Mass Spectrometry (MS) Data available NIST WebBook

Experimental Protocols
Synthesis of Isopropyl Nicotinate via Fischer
Esterification
This protocol describes a standard laboratory procedure for the synthesis of Isopropyl

nicotinate from nicotinic acid and isopropanol.

Materials:

Nicotinic acid

Isopropanol (anhydrous)

Sulfuric acid (concentrated)

Sodium bicarbonate (saturated aqueous solution)

Anhydrous sodium sulfate

Diethyl ether

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel
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Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a 250 mL round-bottom flask, combine nicotinic acid (1 equivalent) and

an excess of anhydrous isopropanol (5-10 equivalents).

Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid

(approximately 5% of the moles of nicotinic acid).

Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.

Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel.

Add diethyl ether to dilute the mixture.

Carefully neutralize the excess acid by washing with a saturated aqueous solution of

sodium bicarbonate until effervescence ceases.

Wash the organic layer with brine (saturated NaCl solution).

Drying and Concentration:

Dry the organic layer over anhydrous sodium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator to yield the crude

Isopropyl nicotinate.
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Purification: The crude product can be purified by vacuum distillation to obtain pure Isopropyl

nicotinate.

Signaling Pathway
Isopropyl nicotinate primarily acts as a prodrug that is hydrolyzed in the body to nicotinic acid.

Nicotinic acid's main vasodilatory effect, which causes the characteristic "niacin flush," is

mediated through the G protein-coupled receptor 109A (GPR109A).[2][3] This receptor is

predominantly expressed on Langerhans cells in the epidermis and on macrophages.[4]

The activation of GPR109A by nicotinic acid initiates a signaling cascade that leads to the

production of prostaglandins, primarily prostaglandin D2 (PGD2) and prostaglandin E2 (PGE2).

[2][5] These prostaglandins are then released and act on their respective receptors on the

surrounding vascular smooth muscle cells, causing vasodilation and an increase in blood flow.

[2]

Below is a Graphviz diagram illustrating this signaling pathway.
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Caption: Signaling pathway of Isopropyl Nicotinate-induced vasodilation.

Experimental Workflow Diagram
The following diagram outlines the general workflow for the synthesis and purification of

Isopropyl nicotinate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3224853/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3631117/
https://pubmed.ncbi.nlm.nih.gov/16945375/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3224853/
https://www.tandfonline.com/doi/pdf/10.2147/JIR.S29044
https://pmc.ncbi.nlm.nih.gov/articles/PMC3224853/
https://www.benchchem.com/product/b12094401?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Mix Nicotinic Acid,
Isopropanol, and H₂SO₄

Heat to Reflux
(4-6 hours)

Cool to Room Temperature

Work-up:
- Dilute with Ether

- Neutralize with NaHCO₃

- Wash with Brine

Dry with Na₂SO₄

Concentrate under
Reduced Pressure

Purify by
Vacuum Distillation

Pure Isopropyl Nicotinate

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of Isopropyl Nicotinate.
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Conclusion
Isopropyl nicotinate is a well-characterized compound with the CAS number 553-60-6 and the

IUPAC name propan-2-yl pyridine-3-carboxylate. It serves as a valuable prodrug for nicotinic

acid, with its primary biological effect of vasodilation being mediated through the GPR109A

receptor and the subsequent production of prostaglandins. This technical guide provides

essential data and protocols to support further research and development involving this

compound. The provided information on its synthesis, properties, and mechanism of action is

intended to be a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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